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Compound of Interest

Compound Name: TRC-766

cat. No.: 82720347

Application Notes and Protocols: ARV-766

For Research Use Only. Not for use in diagnostic procedures.

Introduction

ARV-766 is a potent, orally bioavailable Proteolysis Targeting Chimera (PROTAC) designed to
target the androgen receptor (AR) for degradation. As a bifunctional molecule, ARV-766
simultaneously binds to the AR and an E3 ubiquitin ligase. This proximity induces the
ubiquitination of the AR, marking it for degradation by the proteasome. This mechanism of
action makes ARV-766 a valuable tool for studying androgen signaling pathways and a
potential therapeutic agent in prostate cancer, including models resistant to conventional AR
inhibitors. It has been shown to degrade both wild-type AR and clinically relevant AR ligand-
binding domain mutants.[1][2][3][4]

These application notes provide guidelines for the proper handling, storage, and use of ARV-
766 in a laboratory setting.

Safety and Handling Precautions

ARV-766 is a potent, biologically active molecule. Standard laboratory safety protocols for
handling chemical compounds should be strictly followed. A comprehensive Safety Data Sheet
(SDS) from the supplier should be consulted before use.

o Personal Protective Equipment (PPE): Wear a lab coat, safety glasses with side shields, and
chemical-resistant gloves (e.g., nitrile) at all times when handling the compound.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b2720347?utm_src=pdf-interest
https://www.asco.org/abstracts-presentations/ABSTRACT450182
https://ascopubs.org/doi/10.1200/JCO.2023.41.6_suppl.TPS290
http://arvinasmedical.com/wp-content/uploads/2023/08/Petrylak-ASCO-GU-2023-1.pdf
https://www.drugdiscoverytrends.com/7-strategies-to-improve-protacs-oral-bioavailability/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2720347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e Engineering Controls: Handle the solid compound and prepare stock solutions in a certified
chemical fume hood or other ventilated enclosure to avoid inhalation of dust particles.

» Hygiene: Avoid contact with skin and eyes. In case of accidental contact, wash the affected
area immediately with copious amounts of water. Do not eat, drink, or smoke in the
laboratory.

» Waste Disposal: Dispose of all waste materials containing ARV-766 in accordance with local,
state, and federal regulations for chemical waste. Consult your institution's environmental
health and safety office for specific guidelines.

Storage and Stability

Proper storage is critical to maintain the integrity and activity of ARV-766.

Form Storage Condition Shelf Life Notes
) Protect from light and
Solid (Powder) -20°C > 2 years ]
moisture.
_ Aliguot to minimize
DMSO Stock Solution -80°C < 6 months
freeze-thaw cycles.
DMSO Stock Solution 4°C < 2 weeks For short-term use.

Data compiled from publicly available vendor information. It is recommended to perform
compound integrity tests for long-term studies.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

Materials:
e ARV-766 (solid powder, MW: 807.95 g/mol )

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
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 Sterile, amber microcentrifuge tubes or vials

» Calibrated analytical balance and weighing paper
» Vortex mixer

Procedure:

» Equilibration: Allow the vial of ARV-766 powder to equilibrate to room temperature for at least
15 minutes before opening to prevent condensation.

» Weighing: In a chemical fume hood, carefully weigh out the desired amount of ARV-766
powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.808 mg of
ARV-766.

o Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)
o 0.001 L x 0.010 mol/L x 807.95 g/mol = 0.000808 g = 0.808 mg

o Dissolution: Add the weighed ARV-766 powder to a sterile vial. Add the calculated volume of
DMSO to achieve a 10 mM concentration.

e Mixing: Cap the vial securely and vortex thoroughly until the solid is completely dissolved.
Gentle warming in a water bath (< 37°C) may be used to aid dissolution if necessary.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in amber
microcentrifuge tubes. Store the aliquots at -80°C.

Protocol 2: Preparation of Working Solutions for In Vitro
Cell-Based Assays

Materials:
e 10 mM ARV-766 stock solution in DMSO
» Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

Procedure:
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e Thawing: Thaw a single aliquot of the 10 mM ARV-766 stock solution at room temperature.

¢ Serial Dilution: Perform serial dilutions of the stock solution into fresh cell culture medium to
achieve the desired final concentrations for your experiment.

o Important: The final concentration of DMSO in the cell culture medium should be kept low
(typically < 0.1%) to avoid solvent-induced cytotoxicity. Prepare a vehicle control with the
same final concentration of DMSO.

o Application: Add the diluted ARV-766 working solutions to your cell cultures and proceed with
the experiment. Due to the catalytic nature of PROTACS, efficacy can be achieved at very
low concentrations. A dose-response curve is recommended to determine the optimal
concentration for your specific cell line and assay.

Visualized Signaling Pathway and Workflow
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Caption: Mechanism of action of ARV-766 as a PROTAC degrader.
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Caption: Recommended laboratory workflow for ARV-766.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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